2-Amino-4-((4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)benzoyl)amino)benzenesulphonic acid

Specification

• CAS No.: 85650-65-3
• Molecular Formula: C17H16N4O5S
• Molecular Weight: 388.4 g/mol
• IUPAC Name: 2-amino-4-[[4-(3-methyl-5-oxo-4H-pyrazol-1-yl)benzoyl]amino]benzenesulfonic acid
• Standard InChI: InChI=1S/C17H16N4O5S/c1-10-8-16(22)21(20-10)13-5-2-11(3-6-13)17(23)19-12-4-7-15(14(18)9-12)27(24,25)26/h2-7,9H,8,18H2,1H3,(H,19,23)(H,24,25,26)
• Standard InChI Key: SFJMKHDOGYSZHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C1)C2=CC=C(C=C2)C(=O)NC3=CC(=C(C=C3)S(=O)(=O)O)N

Introduction

Chemical Identity and Structural Features

Molecular Composition

The compound’s molecular structure comprises a central benzenesulfonic acid backbone substituted with amino and benzoylamino groups. The benzoyl group is further functionalized with a 4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl moiety, contributing to its planar aromatic system and hydrogen-bonding capabilities. Key physicochemical properties include:

Property	Value	Source
CAS No.	85650-65-3
Molecular Formula	C₁₇H₁₆N₄O₅S
Molecular Weight	388.4 g/mol
Density	Not reported	-
Melting Point	Not reported	-

The absence of reported density and melting point values in available literature underscores the need for further experimental characterization.

Spectroscopic and Computational Data

While explicit spectral data (e.g., NMR, IR) are unavailable in the provided sources, the compound’s structure suggests characteristic absorption bands for sulfonic acid (S=O stretching at ~1050–1200 cm⁻¹) and pyrazole N-H bending (~1500 cm⁻¹). Computational modeling could predict π–π stacking interactions between the aromatic rings and hydrogen bonding via the sulfonic acid and amino groups, influencing solubility and reactivity.

Synthesis and Reaction Chemistry

Synthetic Pathways

The synthesis of 2-amino-4-((4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)benzoyl)amino)benzenesulphonic acid involves multi-step organic reactions, as outlined below:

Step	Reaction Type	Reagents/Conditions	Purpose
1	Diazotization	NaNO₂, HCl, 0–5°C	Generate diazonium salt intermediate
2	Coupling	NaOH, 4-aminobenzenesulfonic acid	Form azo linkage
3	Benzoylation	4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)benzoyl chloride	Introduce pyrazole moiety
4	Purification	Recrystallization (ethanol/water)	Isolate final product

This route emphasizes careful pH control during diazotization (Step 1) to prevent premature decomposition of the diazonium intermediate. The coupling reaction (Step 2) proceeds via electrophilic aromatic substitution, with the diazonium salt attacking the electron-rich amino group of 4-aminobenzenesulfonic acid.

Reaction Mechanisms

• Oxidation: Treatment with potassium permanganate (KMnO₄) under acidic conditions oxidizes the pyrazole ring’s dihydro moiety to a ketone, enhancing electrophilicity.

• Reduction: Sodium dithionite (Na₂S₂O₄) reduces the azo group (-N=N-) to primary amines (-NH₂), altering electronic properties and bioavailability.

Industrial and Regulatory Considerations

Industrial Uses

As an aromatic sulfonic acid derivative, the compound may serve as:

• Dye Intermediate: Azo groups contribute to chromophoric properties in textile dyes.

• Surfactant: Sulfonic acid’s hydrophilicity enhances solubility in detergent formulations.

Regulatory Status

Although direct regulatory data for this compound are lacking, structurally related trichlorophenyldihydropyrazols (e.g., CAS No. 40537-81-3) have been scrutinized under the Toxic Substances Control Act (TSCA) for potential bioaccumulation and ecological toxicity. This underscores the need for environmental fate studies, particularly regarding biodegradation and aquatic toxicity.